(R)-o-Isopropylidene glycerol mesylate

• Molecular Formula: C7H14O5S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: [(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl methanesulfonate
• InChI: InChI=1S/C7H14O5S/c1-7(2)10-4-6(12-7)5-11-13(3,8)9/h6H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key: YGNUPHMVMXPKGU-ZCFIWIBFSA-N
• Isomeric SMILES: CC1(OC[C@@H](O1)COS(=O)(=O)C)C
• Canonical SMILES: CC1(OCC(O1)COS(=O)(=O)C)C

Description

(R)-o-Isopropylidene glycerol mesylate is a chiral mesylate ester derived from the protection and functionalization of glycerol. The compound features an isopropylidene group (acetonide) protecting two adjacent hydroxyl groups on glycerol, while the third hydroxyl is converted to a mesylate (methanesulfonate) group. This structure enhances its utility in organic synthesis, particularly as an intermediate for nucleophilic substitution reactions due to the mesylate's superior leaving group ability .

Comparison with Similar Compounds

Key Findings :

• Mesylates generally outperform tosylates in substitution reactions due to better leaving group ability and milder reaction conditions .
• Steric hindrance in (R)-o-Isopropylidene glycerol mesylate (from the acetonide group) can reduce alkylation yields compared to less hindered mesylates (e.g., PMB-mesylate: 60% vs. 75% yield) .

Solubility and Physicochemical Properties

Compound	Solubility Profile	Stability	Reference
(R)-o-Isopropylidene glycerol mesylate	Moderate solubility in polar aprotic solvents (e.g., MeCN, THF); low water solubility.	Stable under anhydrous conditions; hydrolyzes in acidic/basic media.
N-(3-benzofuranyl) urea mesylate	High aqueous solubility (>100 mg/mL).	Stable in physiological pH; used in parenteral formulations.
Potassium mesylate	Highly water-soluble (1 M in hydrogels).	Stable in electrochemical devices (e.g., Zn-lignin batteries) .

Key Findings :

• Mesylate salts (e.g., pharmaceutical derivatives like lomitapide mesylate) exhibit superior aqueous solubility compared to free bases or hydrochloride salts, enhancing bioavailability .

Key Findings :